Cas no 2228739-35-1 (1-(3-ethylthiophen-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3-ethylthiophen-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228739-35-1
• MF: C₈H₁₀F₂OS
• MW: 192.226208209991
• CID: 6437627
• PubChem ID: 165742908
• Update Time: 2025-10-19

1-(3-ethylthiophen-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylthiophen-2-yl)-2,2-difluoroethan-1-ol
• EN300-1968626
• 2228739-35-1

• Inchi： 1S/C8H10F2OS/c1-2-5-3-4-12-7(5)6(11)8(9)10/h3-4,6,8,11H,2H2,1H3
• InChI Key： ZVQFOBKPPAFVGH-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(C(F)F)O

Computed Properties

• Exact Mass: 192.04204244g/mol
• Monoisotopic Mass: 192.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-ethylthiophen-2-yl)-2,2-difluoroethan-1-ol

Comprehensive Analysis of 1-(3-ethylthiophen-2-yl)-2,2-difluoroethan-1-ol (CAS No. 2228739-35-1): Properties, Applications, and Industry Trends

The compound 1-(3-ethylthiophen-2-yl)-2,2-difluoroethan-1-ol (CAS No. 2228739-35-1) has garnered significant attention in recent years due to its unique molecular structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This fluorinated thiophene derivative combines the reactivity of a thiophene ring with the stability imparted by difluoroethanol groups, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated thiophenes" or "CAS 2228739-35-1 applications," reflecting its growing relevance in cutting-edge research.

One of the most notable features of 1-(3-ethylthiophen-2-yl)-2,2-difluoroethan-1-ol is its role in the development of bioactive molecules. The presence of the thiophene moiety enhances electron delocalization, while the difluoroethanol group improves metabolic stability—a critical factor in drug design. Recent studies highlight its potential in targeting enzyme inhibition and receptor modulation, aligning with the pharmaceutical industry's focus on precision medicine. Keywords such as "thiophene-based drug discovery" and "fluorinated building blocks" are increasingly popular in academic and industrial queries.

In agrochemical applications, CAS 2228739-35-1 is explored for its potential as a pesticide intermediate. The ethylthiophene scaffold contributes to lipophilicity, which can enhance the penetration of active ingredients into plant tissues. This aligns with the global demand for sustainable crop protection solutions, a topic dominating search trends like "green chemistry in agriculture" and "novel agrochemical intermediates." The compound's stability under environmental conditions further supports its utility in this sector.

From a material science perspective, 1-(3-ethylthiophen-2-yl)-2,2-difluoroethan-1-ol serves as a precursor for conductive polymers and organic electronics. The thiophene ring is a well-known component in π-conjugated systems, essential for applications like OLEDs and solar cells. Searches for "thiophene derivatives in optoelectronics" or "fluorinated materials for energy storage" underscore the compound's relevance in renewable energy technologies.

Quality control and analytical methods for CAS 2228739-35-1 are also critical discussion points. Techniques such as HPLC, NMR, and mass spectrometry are frequently employed to ensure purity, with search queries like "analytical validation of fluorinated compounds" gaining traction. Regulatory compliance, particularly in regions like the EU and North America, emphasizes the need for rigorous safety data sheets (SDS) and certificates of analysis (CoA).

In conclusion, 1-(3-ethylthiophen-2-yl)-2,2-difluoroethan-1-ol (CAS No. 2228739-35-1) represents a multifaceted compound with broad industrial applicability. Its integration into drug discovery, agrochemical innovation, and advanced materials highlights its importance in modern chemistry. As research continues, keywords such as "scalable synthesis of thiophene derivatives" and "CAS 2228739-35-1 suppliers" will likely remain at the forefront of scientific and commercial inquiries.